Cas no 1255147-14-8 (4-(4-Methylphenoxy)quinoline-2-carboxylic acid)

• Product Name: 4-(4-Methylphenoxy)quinoline-2-carboxylic acid
• CAS No: 1255147-14-8
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 4691402
• Update Time: 2025-06-11

4-(4-Methylphenoxy)quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenoxy)quinoline-2-carboxylic acid
• 4-(p-Tolyloxy)quinoline-2-carboxylic acid
• AK421449
• AX8341540
• T4186
• 2-quinolinecarboxylic acid, 4-(4-methylphenoxy)-
• 4-(4-Methylphenoxy)quinoline-2-carboxylic acid

• Inchi： 1S/C17H13NO3/c1-11-6-8-12(9-7-11)21-16-10-15(17(19)20)18-14-5-3-2-4-13(14)16/h2-10H,1H3,(H,19,20)
• InChI Key： OSPPRIBFNJOGHQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1C=C(C(=O)O)N=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-(4-Methylphenoxy)quinoline-2-carboxylic acid

Recent Advances in the Study of 4-(4-Methylphenoxy)quinoline-2-carboxylic acid (CAS: 1255147-14-8)

4-(4-Methylphenoxy)quinoline-2-carboxylic acid (CAS: 1255147-14-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This quinoline derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and as a scaffold for drug development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in treating diseases such as cancer, inflammation, and infectious diseases.

The synthesis of 4-(4-Methylphenoxy)quinoline-2-carboxylic acid has been optimized to improve yield and purity, making it more accessible for research and potential clinical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches. These methodological advancements have facilitated more reliable and reproducible studies on its biological activity.

In vitro and in vivo studies have demonstrated that 4-(4-Methylphenoxy)quinoline-2-carboxylic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selectivity suggests a potential for developing safer anti-inflammatory drugs with fewer side effects compared to non-selective COX inhibitors. Additionally, preliminary data indicate that the compound may also interfere with signaling pathways critical for cancer cell proliferation, opening new avenues for oncology research.

Recent research has also explored the pharmacokinetic properties of 4-(4-Methylphenoxy)quinoline-2-carboxylic acid, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and stability, which are crucial for its development as a therapeutic agent. Furthermore, computational modeling and structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, providing a foundation for the design of more potent analogs.

Despite these promising findings, challenges remain in translating the compound into clinical applications. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 4-(4-Methylphenoxy)quinoline-2-carboxylic acid represents a valuable candidate for further investigation in drug discovery. Its unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing and future research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical methodologies, will likely yield significant contributions to the field of medicinal chemistry and beyond.